Cas no 2138121-09-0 (N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide)
N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2138121-09-0
- N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide
- EN300-1167237
-
- Inchi: 1S/C13H14ClN5O4S/c14-12-8-16-9-13(17-12)18(7-1-6-15)24(22,23)11-4-2-10(3-5-11)19(20)21/h2-5,8-9H,1,6-7,15H2
- InChI Key: VQLUKQSHIYOZFT-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC(=N1)N(CCCN)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 371.0455028g/mol
- Monoisotopic Mass: 371.0455028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 143Ų
N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167237-0.05g |
2138121-09-0 | 0.05g |
$827.0 | 2023-05-27 | |||
| Enamine | EN300-1167237-0.1g |
2138121-09-0 | 0.1g |
$867.0 | 2023-05-27 | |||
| Enamine | EN300-1167237-0.25g |
2138121-09-0 | 0.25g |
$906.0 | 2023-05-27 | |||
| Enamine | EN300-1167237-0.5g |
2138121-09-0 | 0.5g |
$946.0 | 2023-05-27 | |||
| Enamine | EN300-1167237-1.0g |
2138121-09-0 | 1g |
$986.0 | 2023-05-27 | |||
| Enamine | EN300-1167237-2.5g |
2138121-09-0 | 2.5g |
$1931.0 | 2023-05-27 | |||
| Enamine | EN300-1167237-5.0g |
2138121-09-0 | 5g |
$2858.0 | 2023-05-27 | |||
| Enamine | EN300-1167237-10.0g |
2138121-09-0 | 10g |
$4236.0 | 2023-05-27 | |||
| Enamine | EN300-1167237-50mg |
2138121-09-0 | 50mg |
$827.0 | 2023-10-03 | |||
| Enamine | EN300-1167237-100mg |
2138121-09-0 | 100mg |
$867.0 | 2023-10-03 |
N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide
Introduction to N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide (CAS No. 2138121-09-0)
N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide (CAS No. 2138121-09-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a 4-nitrobenzene-1-sulfonamide core with a 6-chloropyrazin-2-yl substituent, further modified by an 3-aminopropyl side chain. Such a molecular architecture not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.
The chemical properties of N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide are influenced by its functional groups, which include an amine, a nitro group, and a sulfonamide moiety. These groups contribute to its reactivity and interaction with biological targets, making it an intriguing molecule for drug discovery. The presence of the 6-chloropyrazin-2-yl group particularly adds to its structural complexity and may enhance its binding affinity to specific enzymes or receptors.
In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial properties, and modifications in their structure can lead to compounds with enhanced efficacy and reduced side effects. The specific arrangement of atoms in N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide, including the nitro group and the chloropyrazine moiety, suggests potential applications in the treatment of infectious diseases and other metabolic disorders.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and purification methods like column chromatography, are employed to obtain the desired product. The complexity of its synthesis underscores the compound's significance in research and development.
The pharmacological profile of N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide is currently under investigation in several academic and industrial laboratories. Preliminary studies have shown that this compound exhibits promising activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, its interaction with cellular pathways related to inflammation and immune response has been explored, indicating possible therapeutic benefits in managing chronic inflammatory conditions.
The role of computational chemistry and molecular modeling has been pivotal in understanding the mechanism of action of N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide. By simulating its interactions with biological targets, researchers can predict its binding affinity and identify key residues involved in drug-receptor interactions. These insights are crucial for optimizing the compound's structure to improve its pharmacological properties.
In conclusion, N-(3-aminopropyl-N-(
6-chloropyrazin
2
-yl)
-4-nitroben
zen
-1
-sul
fonamid
e (CAS No. 2138121
-09
-0) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable compound for further research and development. As our understanding of drug mechanisms continues to evolve, this compound holds great potential for contributing to the discovery of novel therapeutic agents.
2138121-09-0 (N-(3-aminopropyl)-N-(6-chloropyrazin-2-yl)-4-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)